Cas no 25492-67-5 (2-Anthracenesulfonic acid,1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-, sodium salt (1:1))

2-Anthracenesulfonic acid,1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-, sodium salt (1:1) structure
25492-67-5 structure
Product Name:2-Anthracenesulfonic acid,1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-, sodium salt (1:1)
CAS No:25492-67-5
MF:C21H15N2NaO5S
MW:430.408974885941
CID:261122
PubChem ID:23674540
Update Time:2025-04-19

2-Anthracenesulfonic acid,1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenesulfonic acid,1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-, sodium salt (1:1)
    • 2-Anthracenesulfonic acid,1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-, sodium s...
    • sodium,1-amino-4-(2-methylanilino)-9,10-dioxoanthracene-2-sulfonate
    • 1-amino-9,10-dioxo-4-o-toluidino-9,10-dihydro-anthracene-2-sulfonic acid , sodium-salt
    • 2-Anthraquinonesulfonic acid, 1-amino-4-((2-methylphenyl)amino)-, sodium salt
    • AC1Q1VH3
    • AR-1L4380
    • CHEBI:53879
    • sodium 1-amino-4-[(2-methylphenyl)amino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
    • sodium 1-amino-9,10-dihydro-9,10-dioxo-4-o-toluidinoanthracene-2-sulfonate
    • Sodium 1-amino-9,10-dihydro-9,10-dioxo-4-o-toluidinoanthracene-2-sulphonate
    • 2-Anthraquinonesulfonic acid, 1-amino-4-[(2-methylphenyl)amino]-, sodium salt
    • DTXSID8067101
    • EINECS 247-028-1
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-[(2-methylphenyl)amino]-9,10-dioxo-, monosodium salt
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-((2-methylphenyl)amino)-9,10-dioxo-, monosodium salt
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-((2-methylphenyl)amino)-9,10-dioxo-, sodium salt (1:1)
    • CHEMBL256864
    • NS00084113
    • 25492-67-5
    • Inchi: 1S/C21H16N2O5S.Na/c1-11-6-2-5-9-14(11)23-15-10-16(29(26,27)28)19(22)18-17(15)20(24)12-7-3-4-8-13(12)21(18)25;/h2-10,23H,22H2,1H3,(H,26,27,28);/q;+1/p-1
    • InChI Key: JUUHQEFCLDKFAL-UHFFFAOYSA-M
    • SMILES: S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=CC=CC=1C)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 430.06005
  • Monoisotopic Mass: 430.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 770
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 129.39
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